Cas no 64158-87-8 (1,3,8-Triazaspiro[4.5]decan-4-one, 8-fluoro-1-phenyl-)

• Product Name: 1,3,8-Triazaspiro[4.5]decan-4-one, 8-fluoro-1-phenyl-
• CAS No: 64158-87-8
• MF: C₁₃H₁₆FN₃O
• MW: 249.284046173096
• CID: 1671305
• PubChem ID: 85909721
• Update Time: 2025-04-21

1,3,8-Triazaspiro[4.5]decan-4-one, 8-fluoro-1-phenyl- Chemical and Physical Properties

Names and Identifiers

• 1,3,8-Triazaspiro[4.5]decan-4-one, 8-fluoro-1-phenyl-
• 64158-87-8
• 8-Fluoro-1-phenyl-1,3,8-triazaspiro[4.5]decan-4-one
• DTXSID801224346

• Inchi： 1S/C13H16FN3O/c14-16-8-6-13(7-9-16)12(18)15-10-17(13)11-4-2-1-3-5-11/h1-5H,6-10H2,(H,15,18)
• InChI Key： QCIYNSZNQGIMFF-UHFFFAOYSA-N
• SMILES： FN1CCC2(C(NCN2C2C=CC=CC=2)=O)CC1

Computed Properties

• Exact Mass: 249.12788
• Monoisotopic Mass: 249.12774030g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 322
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 35.6Ų

Experimental Properties

• PSA: 35.58